Cas no 94630-50-9 (1,1'-(Butane-1,4-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide)

1,1'-(Butane-1,4-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide structure
94630-50-9 structure
Product Name:1,1'-(Butane-1,4-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide
CAS No:94630-50-9
MF:C16H32Br2N4
MW:440.260082244873
CID:798693
PubChem ID:87558203
Update Time:2025-04-19

1,1'-(Butane-1,4-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide Chemical and Physical Properties

Names and Identifiers

    • 4-Aza-1-azoniabicyclo[2.2.2]octane,1,1'-(1,4-butanediyl)bis-, dibromide (9CI)
    • 1,1'-(BUTANE-1,4-DIYL)BIS[4-AZA-1-AZONIABICYCLO[2.2.2]OCTANE] DIBROMIDE
    • 4-[4-(1-aza-4-azoniabicyclo[2.2.2]octan-4-yl)butyl]-1-aza-4-azoniabicyclo[2.2.2]octane,dibromide
    • B2754
    • 1,4-Bis[4-aza-1-azoniabicyclo[2.2.2]octan-1-yl]butane Dibromide
    • 1,1'-(Butane-1,4-diyl)bis(1,4-diazabicyclo[2.2.2]octan-1-ium) dibromide
    • 4-[4-(1-Aza-4-azoniabicyclo[2.2.2]octan-4-yl)butyl]-1-aza-4-azoniabicyclo[2.2.2]octane dibromide
    • 1,1'-(Butane-1,4-diyl)bis(1,4-diazabicyclo[2.2.2]Octan-1-ium) bromide
    • 1-[4-(4-aza-1-azoniabicyclo[2.2.2]octan-1-yl)butyl]-4-aza-1-azoniabicyclo[2.2.2]octane;dibromide
    • T71486
    • 1,1'-(Butane-1,4-diyl)bis[4-aza-1-azoniabicyclo[2.2.2]octane]dibromide
    • DTXSID00561843
    • 94630-50-9
    • SCHEMBL16968721
    • CS-0330093
    • AKOS015832976
    • HYFFXZLULREGEA-UHFFFAOYSA-L
    • DS-016789
    • 1,1-(butane-1,4-diyl)bis[4-aza-1-azoniabicyclo[2.2.2]octane] dibromide
    • 1,1''-(Butane-1,4-diyl)bis[4-aza-1-azoniabicyclo[2.2.2]octane] dibromide
    • 1-(4-{1,4-DIAZABICYCLO[2.2.2]OCTAN-1-IUM-1-YL}BUTYL)-1,4-DIAZABICYCLO[2.2.2]OCTAN-1-IUM DIBROMIDE
    • 1,1'-(Butane-1,4-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide
    • MDL： B152164
    • Inchi： 1S/C16H32N4.2BrH/c1(9-19-11-3-17(4-12-19)5-13-19)2-10-20-14-6-18(7-15-20)8-16-20;;/h1-16H2;2*1H/q+2;;/p-2
    • InChI Key： HYFFXZLULREGEA-UHFFFAOYSA-L
    • SMILES： [Br-].[Br-].[N+]12(CCCC[N+]34CCN(CC3)CC4)CCN(CC1)CC2

Computed Properties

  • Exact Mass: 438.09900
  • Monoisotopic Mass: 438.09937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 6.48000
  • LogP: -6.14000

1,1'-(Butane-1,4-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide Security Information

1,1'-(Butane-1,4-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,1'-(Butane-1,4-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide Pricemore >>

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